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Compound of Interest
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Cat. No.: B12384905

A comprehensive guide to the specificity, performance, and experimental application of M867, a
selective and reversible inhibitor of caspase-3.

For researchers in apoptosis, neurodegenerative diseases, and oncology, the precise
modulation of specific caspases is paramount. M867 has emerged as a valuable tool due to its
high potency and selectivity for caspase-3, a key executioner caspase in the apoptotic
cascade. This guide provides a detailed comparison of M867's inhibitory activity across various
caspases, supported by quantitative data and detailed experimental protocols.

High Selectivity Profile of M867

M867 demonstrates exceptional selectivity for caspase-3 over other caspase family members.
This specificity is crucial for dissecting the specific roles of caspase-3 in cellular processes
without the confounding effects of inhibiting other caspases. The inhibitory activity of M867 has
been quantified through the determination of its inhibition constant (Ki) and half-maximal
inhibitory concentration (IC50) against a panel of caspases.
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Selectivity over

Caspase M867 Ki (nM) M867 IC50 (nM) Caspase-3 (based
on Ki)
Caspase-1 107 - ~76-fold
Caspase-2 >100,000 - >71,428-fold
Caspase-3 1.4 0.1 - 1.4[1][2]
Caspase-4 495 - ~354-fold
Caspase-5 805 - ~575-fold
Caspase-6 3,442 - ~2,459-fold
Caspase-7 8.9 36[2] ~6-fold
Caspase-8 4,032 - ~2,880-fold
Caspase-9 Not Determined
Caspase-10 29,490 - ~21,064-fold

Data compiled from published research.[3]

The data clearly illustrates that M867 is a highly potent inhibitor of caspase-3 with a Ki of 1.4
nM.[3] Its selectivity for caspase-3 is evident when compared to its activity against other
caspases, with the closest off-target activity being against caspase-7, for which it is
approximately 6-fold less potent.[3] For other caspases, the selectivity is significantly higher,
ranging from approximately 76-fold for caspase-1 to over 71,000-fold for caspase-2.[3]

Visualizing the Role of Caspase-3 in Apoptosis

Caspase-3 is a central executioner in the apoptotic signaling pathway. Its activation can be
triggered by both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. The
following diagram illustrates the convergence of these pathways on the activation of caspase-3.
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Preparation
Prepare serial dilutions of M867 Prepare caspase enzyme solutions in assay buffer Prepare substrate solution in assay buffer
N\

Assay

Add M867 dilutions to wells

Add caspase enzyme to wells

Incubate at room temperature

Initiate reaction with substrate

Measure signal over time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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